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Compound of Interest

Compound Name: 4-Acetamidobenzaldehyde

Cat. No.: B092706

This technical guide provides a comprehensive overview of 4-Acetamidobenzaldehyde, a
versatile organic compound with applications in medicinal chemistry and organic synthesis. The
document details its chemical structure, functional groups, physicochemical properties, and a
standard protocol for its laboratory synthesis.

Chemical Structure and Functional Groups

4-Acetamidobenzaldehyde, also known as N-(4-formylphenyl)acetamide, is an aromatic
compound with the molecular formula CoHaNO2.[1] Its structure consists of a central benzene
ring substituted with two functional groups at the para position (positions 1 and 4).[1]

The principal functional groups present in 4-Acetamidobenzaldehyde are:
e Aromatic Ring (Benzene): A six-carbon aromatic ring that forms the core of the molecule.

o Aldehyde Group (-CHO): An electron-withdrawing group that is a key site for nucleophilic
addition reactions.

o Acetamido Group (-NHCOCHSs): An amide group that influences the electronic properties of
the aromatic ring.[1]

The presence of both an aldehyde and an amide group makes it a valuable intermediate for the
synthesis of various pharmaceuticals and agrochemicals.[1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b092706?utm_src=pdf-interest
https://www.benchchem.com/product/b092706?utm_src=pdf-body
https://www.benchchem.com/product/b092706?utm_src=pdf-body
https://cymitquimica.com/cas/122-85-0/
https://cymitquimica.com/cas/122-85-0/
https://www.benchchem.com/product/b092706?utm_src=pdf-body
https://cymitquimica.com/cas/122-85-0/
https://cymitquimica.com/cas/122-85-0/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Caption: Chemical structure of 4-Acetamidobenzaldehyde.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Acetamidobenzaldehyde is presented

in the table below. This data is essential for its handling, application in reactions, and for

analytical purposes.

Property Value References

Molecular Formula CoHsNO2 [11[2][3]

Molecular Weight 163.17 g/mol [2][3]

Appearance White to light yellow crystalline (4][5]
powder

Melting Point 148-153 °C [31[4]

Boiling Point 384.3 £ 25.0 °C at 760 mmHg [31[6]

Density 1.2+0.1 g/cm3 [3]

Solubility in Water

3.247 g/L at 25 °C (Slightly

soluble)

[5]

Solubility in Organic Solvents

Soluble in ethanol and acetone

[1]5]

Flash Point

181.8+23.3°C

[3]

CAS Number

122-85-0

[21(31[4]

Experimental Protocol: Synthesis of 4-
Acetamidobenzaldehyde

A common method for the synthesis of 4-Acetamidobenzaldehyde is through the acetylation

of 4-aminobenzaldehyde using acetic anhydride.[5]

Materials:

¢ 4-Aminobenzaldehyde
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Acetic anhydride

Benzene (or a suitable alternative solvent)

Sodium carbonate

Activated carbon

Water

Procedure:

A solution of 4-aminobenzaldehyde in benzene is subjected to azeotropic dehydration to
remove any residual water.

Acetic anhydride is then added to the dehydrated solution.

The mixture is heated, and benzene is removed by distillation. Any remaining benzene is
steamed out.

Water is added to the reaction product.

The pH of the solution is adjusted to 6.8-7.0 using sodium carbonate.

Activated carbon is added for decolorization, and the mixture is heated to 95-100 °C.
The hot solution is filtered under pressure to remove the activated carbon.

The filtrate is allowed to cool, leading to the crystallization of the product.

The crystals of 4-Acetamidobenzaldehyde are collected by filtration and dried at 60-65 °C.
[5]

Purification: The crude product can be further purified by recrystallization from water.[4]
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Caption: Synthesis workflow for 4-Acetamidobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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